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Compound of Interest

Compound Name: cis-1,4-Hexadiene

Cat. No.: B1588608 Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical overview of cis-1,4-hexadiene, a crucial

diene monomer in polymer synthesis. Aimed at researchers, scientists, and professionals in

drug development and materials science, this document details the molecule's fundamental

properties, outlines a key synthesis protocol, and illustrates its primary application in the

production of Ethylene-Propylene-Diene Monomer (EPDM) rubber.

Core Molecular and Physical Properties
cis-1,4-Hexadiene, also known by its IUPAC name (4Z)-hexa-1,4-diene, is a colorless liquid

organic compound.[1][2] Its structure, featuring two double bonds in a cis configuration, imparts

specific reactivity that makes it a valuable intermediate in organic synthesis, particularly in

polymer production.[1] The fundamental properties of cis-1,4-hexadiene are summarized

below.
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Property Value

Molecular Formula C₆H₁₀

Molecular Weight 82.14 g/mol

CAS Number 7318-67-4

Appearance Colorless liquid

Density 0.707 g/mL at 20 °C

Boiling Point 65-66 °C

Refractive Index n20/D 1.415

Flash Point -46 °C (-50.8 °F) - closed cup

Solubility Soluble in organic solvents, limited in water

Synonyms (Z)-1,4-Hexadiene, (4Z)-Hexa-1,4-diene

Synthesis of cis-1,4-Hexadiene
The industrial synthesis of 1,4-hexadiene is primarily achieved through the catalytic reaction of

ethylene and butadiene. Various transition metal catalysts, including rhodium and cobalt-based

systems, have been developed to control the regioselectivity and stereoselectivity of this

reaction.

Experimental Protocol: Rhodium-Catalyzed Synthesis
A common laboratory-scale synthesis involves the reaction of ethylene and butadiene in the

presence of a rhodium catalyst. The following protocol is a representative example.

Materials:

Butadiene

Ethylene

Cyclopentadienylrhodium catalyst
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Hydrohalic acid (e.g., HCl)

Anhydrous, deoxygenated solvent (e.g., toluene)

High-pressure reactor equipped with stirring and temperature control

Procedure:

Catalyst Preparation: A solution of the cyclopentadienylrhodium complex and a hydrohalic

acid promoter is prepared in the chosen solvent under an inert atmosphere (e.g., nitrogen or

argon).

Reactor Setup: The high-pressure reactor is purged with an inert gas to remove air and

moisture. The catalyst solution is then transferred to the reactor.

Reactant Addition: A known amount of liquid butadiene is added to the reactor. The reactor is

then sealed and pressurized with ethylene to the desired pressure.

Reaction Conditions: The mixture is heated to the reaction temperature, typically ranging

from 35 °C to 300 °C, and stirred vigorously to ensure efficient mixing of the gaseous and

liquid phases.[3] The reaction is monitored by sampling and analyzing the product mixture

using gas chromatography (GC).

Workup and Isolation: Upon completion, the reactor is cooled, and the excess ethylene is

carefully vented. The reaction mixture is then treated to deactivate the catalyst. The product,

1,4-hexadiene, is isolated from the solvent and byproducts by fractional distillation. The cis

and trans isomers can be separated by preparative chromatography if required.

Key Application: EPDM Rubber Synthesis
A primary application of cis-1,4-hexadiene is its use as a third monomer in the production of

EPDM (Ethylene-Propylene-Diene Monomer) rubber. The diene introduces unsaturated sites

into the saturated polymer backbone, which allows for sulfur vulcanization (cross-linking).

Ziegler-Natta Polymerization Workflow
The synthesis of EPDM is typically carried out via coordination polymerization using a Ziegler-

Natta catalyst system. This process involves the copolymerization of ethylene, propylene, and
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a diene monomer like cis-1,4-hexadiene.

Reactant Preparation Catalyst System

Ethylene

Polymerization Reactor

Propylene cis-1,4-Hexadiene Solvent (e.g., Hexane)
Transition Metal Halide

(e.g., VCl4, VOCl3)

Catalyst Injection

Organoaluminum Compound
(e.g., AlEt2Cl)

Catalyst Deactivation
(Quenching)

Polymer Slurry

Purification & Solvent Removal

Drying & Finishing

Final EPDM Rubber
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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